Cas no 9016-00-6 (Dimethicone ~4000 (Polydimethylsiloxane))

• Product Name: Dimethicone ~4000 (Polydimethylsiloxane)
• CAS No: 9016-00-6
• MF: C₂H₆OSi
• MW: 74.1539416313171
• MDL: MFCD00084411
• CID: 48231
• PubChem ID: 24894359
• Update Time: 2025-07-30

Dimethicone ~4000 (Polydimethylsiloxane) Chemical and Physical Properties

Names and Identifiers

• Dimethyl silicone oil 201
• POLYDIMETHYLSILOXANE
• POLYDIMETHYLSILOXANES, TRIMETHYLSILOXY TERMINATED
• POLYDIMETHYLSILOXANE, TRIMETHYLSILOXY TERM
• POLYDIMETHYLSILOXANE, TRIMETHYLSILOXY TERMINATED
• POLYDIMETHYLSILOXANE, TRIMETHYLSILOXY TERMINATED, BLEND
• SILICONE FLUID
• SILICONE FLUID, 100
• SILICONE FLUID 1,000
• SILICONE FLUID 500
• aeropax
• antifoamacompd
• baros
• bicolon
• delesan
• Dowcorning346
• dymasyl
• Good-rite
• Hycar
• meteorex
• mylicon
• Dimethicone ~17000 (Polydimethylsiloxane)
• Dimethicone ~2000 (Polydimethylsiloxane)
• Dimethicone ~4000 (Polydimethylsiloxane)
• Poly(dimethylsiloxane)250GR
• Poly(dimethylsiloxane)500GR
• POLYDIMETHYLSILOXANE EMULSION, >100,000 cSt
• SF100
• (C2H6OSi)n
• average M.W. 115,000
• Poly(dimethylsiloxane)
• PolydiMethylsiloxane, triMethylsiloxy terMinated, M.W. 63,000
• Silicone
• Dimethylpolysiloxane
• Dimethicone
• Simethicone
• Dimethyloxosilane
• dimethylsilanone
• Akvastop
• Polysilon
• Mylocon
• Silain
• Ovol
• Baysilone MA
• Aquasil E
• Antifoam A compd
• Accuglass 210
• Accuglass 211
• Antaphron NM 42
• Accuglass 305
• Dow corning 346
• Antifoam FD 62
• Polydimethyl siloxane
• Baysilone M 50EL
• DB 1 (silicone)
• ASP 3 (silicone)
• A 50 (silicone)
• AF 60 (siloxane)
• AK 50 (siloxane)
• ASI 100 Methyl
• Chaline Buruba 520C
• CP-Sil 5
• AK 100 (silicone)
• CT 89E
• BIO-PSA Q
• Tox21_302437
• EN300-1688905
• Silane,dimethyloxo-(9ci)
• DSSTox_RID_77201
• EINECS 256-344-9
• CHEMBL3182512
• 113540-54-8
• FT-0696318
• 47956-45-6
• Silyloxy, dimethyl-
• DTXSID40274001
• dimethyl(oxo)silane
• NCGC00255308-01
• NS00058172
• DTXSID001349043
• 9016-00-6
• DSSTox_GSID_23833
• DSSTox_CID_3833
• CAS-9016-00-6
• Silane, dimethyloxo-
• KQ8X4B6MN9
• Polydimethylsiloxane, Trimethylsiloxy Terminated, 100,000 Cst
• POLYDIMETHYLSILOXANE, TRIMETHYLSILOXY TERMINATED, 0.65 cSt
• POLYDIMETHYLSILOXANE, TRIMETHYLSILOXY TERMINATED, 20,000,000 cSt
• POLYDIMETHYLSILOXANE, TRIMETHYLSILOXY TERMINATED, 1,000,000 cSt
• POLYDIMETHYLSILOXANE, TRIMETHYLSILOXY TERMINATED, 2,500,000 cSt
• POLYDIMETHYLSILOXANE, TRIMETHYLSILOXY TERMINATED, 300,000 cSt
• POLYDIMETHYLSILOXANE, TRIMETHYLSILOXY TERMINATED, 30,000 cSt
• POLYDIMETHYLSILOXANE, TRIMETHYLSILOXY TERMINATED, 350 cSt
• POLYDIMETHYLSILOXANE, TRIMETHYLSILOXY TERMINATED, 3 cSt
• POLYDIMETHYLSILOXANE, TRIMETHYLSILOXY TERMINATED, 50 cSt
• POLYDIMETHYLSILOXANE, TRIMETHYLSILOXY TERMINATED, 7 cSt
• POLYDIMETHYLSILOXANE EMULSION, 100 cSt
• POLYDIMETHYLSILOXANE, TRIMETHYLSILOXY TERMINATED, 200 cSt
• POLYDIMETHYLSILOXANE, TRIMETHYLSILOXY TERMINATED, 12,500 cSt
• POLYDIMETHYLSILOXANE, TRIMETHYLSILOXY TERMINATED, 100 cSt
• POLYDIMETHYLSILOXANE, TRIMETHYLSILOXY TERMINATED, REDUCED VOLATILTY, 100 cSt
• POLYDIMETHYLSILOXANE, TRIMETHYLSILOXY TERMINATED 500 cSt
• POLYDIMETHYLSILOXANE EMULSION, 1,000 cSt
• POLYDIMETHYLSILOXANE EMULSION, 10,000 cSt
• POLYDIMETHYLSILOXANE, TRIMETHYLSILOXY TERMINATED, 10,000 cSt
• POLYDIMETHYLSILOXANE, TRIMETHYLSILOXY TERMINATED, 1,000 cSt
• POLYDIMETHYLSILOXANE, TRIMETHYLSILOXY TERMINATED, EXTREME LOW VOLATILTY, 1,000 cSt
• SEUDSDUUJXTXSV-UHFFFAOYSA-N

• MDL： MFCD00084411
• Inchi： 1S/C2H6OSi/c1-4(2)3/h1-2H3
• InChI Key： SEUDSDUUJXTXSV-UHFFFAOYSA-N
• SMILES： [Si](C)(C)=O

Computed Properties

• Exact Mass: 74.01880
• Monoisotopic Mass: 74.018791345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 29
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless transparent oily viscous liquid, almost odorless.
• Density: 0.971
• Melting Point: -35°C
• Boiling Point: 155-220°C
• Flash Point: Fahrenheit: 609.8 ° f < br / > Celsius: 321 ° C < br / >
• Refractive Index: 1.4035
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Stable. Flammable or combustible. Flammability depends upon extent of polymerization. Incompatible with strong oxidizing agents.
• PSA: 17.07000
• LogP: 0.66800
• Vapor Pressure: 5 mm Hg ( 20 °C)

Dimethicone ~4000 (Polydimethylsiloxane) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1993
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• RTECS：TQ2690000
• HazardClass：3
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic metalloid salts
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Material Chemicals High Polymer Materials

Additional information on Dimethicone ~4000 (Polydimethylsiloxane)

Recent Advances in Dimethicone ~4000 (Polydimethylsiloxane) Research: Key Findings and Applications

Dimethicone ~4000 (Polydimethylsiloxane, PDMS), a silicone-based polymer with the CAS number 9016-00-6, has garnered significant attention in the chemical, biological, and pharmaceutical fields due to its unique physicochemical properties. Recent studies have explored its applications in drug delivery, medical devices, and cosmetic formulations, highlighting its versatility and biocompatibility. This research brief synthesizes the latest findings on Dimethicone ~4000, focusing on its molecular characteristics, functional mechanisms, and emerging applications in biomedicine.

One of the most notable advancements in Dimethicone ~4000 research is its role in enhancing drug delivery systems. A 2023 study published in the Journal of Controlled Release demonstrated that PDMS-based microfluidic devices could precisely control the release kinetics of hydrophobic drugs, improving therapeutic efficacy while minimizing side effects. The study attributed this capability to the polymer's high permeability and inertness, which prevent drug degradation and ensure sustained release. Additionally, researchers have developed PDMS-coated nanoparticles for targeted cancer therapy, leveraging the polymer's ability to evade immune detection and enhance tumor accumulation.

In the realm of medical devices, Dimethicone ~4000 has been extensively investigated for its anti-fouling and biocompatible properties. A recent Biomaterials publication (2024) highlighted the use of PDMS in implantable sensors, where its hydrophobic surface reduces protein adsorption and bacterial adhesion, thereby extending device longevity. Furthermore, advancements in surface modification techniques, such as plasma treatment and chemical grafting, have enabled the customization of PDMS surfaces for specific biomedical applications, including biosensors and tissue engineering scaffolds.

Cosmetic and dermatological applications of Dimethicone ~4000 continue to evolve, with new studies underscoring its safety and efficacy. Research published in Contact Dermatitis (2023) confirmed the low allergenic potential of PDMS, making it a preferred ingredient in skincare products for sensitive skin. Moreover, its occlusive properties have been harnessed in formulations for barrier repair and moisture retention, particularly in treatments for conditions like eczema and psoriasis. These findings align with the growing demand for non-irritating, high-performance cosmetic ingredients.

Despite its widespread use, challenges remain in optimizing the synthesis and processing of Dimethicone ~4000 to meet stringent regulatory standards. Recent work in Polymer Chemistry (2024) has addressed these issues by developing greener synthesis routes and improving the reproducibility of PDMS-based products. Future research directions include exploring hybrid materials that combine PDMS with other polymers to enhance functionality, as well as investigating its potential in emerging fields like wearable electronics and bioelectronics.

In conclusion, Dimethicone ~4000 (Polydimethylsiloxane) remains a cornerstone material in chemical, biological, and pharmaceutical research. Its adaptability, coupled with ongoing innovations in formulation and application, ensures its continued relevance in addressing complex biomedical challenges. This brief underscores the importance of interdisciplinary collaboration to unlock the full potential of PDMS in next-generation therapeutics and medical technologies.